Cas no 2138170-67-7 (1,4-Dioxane, 2-(3-chloropropyl)-)

• Product Name: 1,4-Dioxane, 2-(3-chloropropyl)-
• CAS No: 2138170-67-7
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• CID: 5289012
• Update Time: 2025-06-13

1,4-Dioxane, 2-(3-chloropropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane, 2-(3-chloropropyl)-

• Inchi： 1S/C7H13ClO2/c8-3-1-2-7-6-9-4-5-10-7/h7H,1-6H2
• InChI Key： JESXGTIAKCXHFP-UHFFFAOYSA-N
• SMILES： O1CCOCC1CCCCl

Additional information on 1,4-Dioxane, 2-(3-chloropropyl)-

Professional Introduction to 1,4-Dioxane, 2-(3-chloropropyl)- (CAS No. 2138170-67-7)

1,4-Dioxane, 2-(3-chloropropyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 2138170-67-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and industrial applications. This compound belongs to the dioxane family, a class of heterocyclic ethers known for their unique structural and chemical properties. The presence of a 3-chloropropyl substituent in the molecular structure introduces specific reactivity and functional characteristics, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1,4-Dioxane, 2-(3-chloropropyl)- consists of a dioxane ring system substituted with a 3-chloropropyl group at the 2-position. This configuration imparts distinct electronic and steric properties to the molecule, influencing its interactions with other chemical entities. The dioxane ring is characterized by its oxygen atoms, which can participate in hydrogen bonding and form stable complexes with various biomolecules. The 3-chloropropyl moiety, on the other hand, introduces a chlorine atom that can engage in nucleophilic substitution reactions, while the propyl chain provides a hydrophobic anchor, enhancing solubility in certain organic solvents.

In recent years, research into 1,4-Dioxane, 2-(3-chloropropyl)- has been driven by its potential applications in drug development and material science. The compound's ability to act as a building block in organic synthesis has made it particularly useful in constructing more complex molecules. For instance, its reactivity with nucleophiles allows for the introduction of diverse functional groups, enabling the creation of novel pharmacophores. This flexibility has been exploited in the synthesis of bioactive compounds targeting various therapeutic areas.

One of the most compelling aspects of 1,4-Dioxane, 2-(3-chloropropyl)- is its role as an intermediate in the preparation of more complex derivatives. Researchers have leveraged its structural features to develop new methodologies for constructing heterocyclic compounds, which are prevalent in many modern drugs. The compound's compatibility with palladium-catalyzed cross-coupling reactions has opened up avenues for creating carbon-carbon bonds efficiently. These reactions are crucial in medicinal chemistry for building intricate molecular architectures.

Moreover, the 3-chloropropyl substituent on 1,4-Dioxane, 2-(3-chloropropyl)- has been investigated for its potential in modulating biological activity. Chlorine atoms are well-known for their ability to enhance metabolic stability and binding affinity when incorporated into drug molecules. Studies have shown that compounds containing chlorine substituents often exhibit improved pharmacokinetic profiles. The propyl chain further contributes to this by influencing solubility and membrane permeability, making it an attractive feature for designing orally active drugs.

The synthesis of 1,4-Dioxane, 2-(3-chloropropyl)- typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include chlorination of propyl-substituted dioxanes followed by selective functionalization at the 2-position. Advances in catalytic systems have enabled more efficient and selective preparations of this compound, reducing byproduct formation and improving overall yields.

In industrial settings, 1,4-Dioxane, 2-(3-chloropropyl)- is utilized as a key intermediate in manufacturing specialty chemicals and fine pharmaceuticals. Its versatility allows it to be incorporated into various synthetic pathways, making it a cornerstone in many synthetic strategies. The demand for high-purity versions of this compound has driven innovations in purification techniques such as distillation under reduced pressure and chromatographic methods.

The safety profile of 1,4-Dioxane, 2-(3-chloropropyl)- is another critical consideration in its application. While dioxanes are known for their potential toxicity at high concentrations, modifications such as the introduction of a chlorine atom can influence reactivity and stability under different conditions. Rigorous testing is conducted to ensure that handling procedures meet safety standards and minimize exposure risks.

Recent research has also explored the environmental impact of compounds like 1,4-Dioxane, 2-(3-chloropropyl)-, emphasizing the need for sustainable synthetic practices. Efforts are underway to develop greener methodologies that reduce waste and hazardous byproducts without compromising efficiency or yield. These initiatives align with broader goals within the chemical industry to promote sustainable chemistry practices.

The future prospects for 1,4-Dioxane, 2-(3-chloropropyl)- are promising as new applications continue to emerge. Ongoing studies are investigating its role in developing novel materials with enhanced properties and exploring its potential as a ligand in catalytic systems. As synthetic methodologies evolve and new technologies become available，this compound is likely to remain an important tool in both academic research and industrial applications.